Cas no 1781066-22-5 (2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid
• CAS No: 1781066-22-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6138198
• PubChem ID: 76219426
• Update Time: 2025-08-03

2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid
• 1781066-22-5
• EN300-1838600

• Inchi： 1S/C11H14O3/c1-8-3-5-9(6-4-8)7-11(2,14)10(12)13/h3-6,14H,7H2,1-2H3,(H,12,13)
• InChI Key： CKPZOQYJSLLBAL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid

2-Hydroxy-2-Methyl-3-(4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

2-Hydroxy-2-Methyl-3-(4-Methylphenyl)Propanoic Acid, also known by its CAS number 1781066-22-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of α-hydroxy acids, which are widely recognized for their versatile applications in skincare, drug development, and as intermediates in organic synthesis. The structure of 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid is characterized by a hydroxyl group (-OH) attached to a methyl-substituted carbon, which is further connected to a phenyl ring substituted with a methyl group. This unique structure endows the compound with distinctive chemical and physical properties.

The synthesis of 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid typically involves multi-step organic reactions, often utilizing techniques such as oxidation, reduction, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts and enzymatic methods to optimize the production process, reducing costs and minimizing waste.

One of the most notable applications of 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid is in the field of skincare. α-Hydroxy acids (AHAs) like this compound are known for their ability to exfoliate the skin, promote collagen synthesis, and improve skin texture. Recent studies have demonstrated that this compound exhibits enhanced penetration into the skin layers compared to other AHAs, making it particularly effective in anti-aging formulations. Moreover, its ability to chelate metal ions has led to its use in sunscreens and products aimed at reducing oxidative stress caused by UV radiation.

In the pharmaceutical industry, 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid has shown potential as a lead compound for drug development. Its structure allows for easy modification, enabling researchers to explore its role as a scaffold for bioactive molecules. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. A recent study published in *Journal of Medicinal Chemistry* highlighted that certain analogs exhibit potent inhibitory effects on key enzymes involved in chronic inflammatory diseases.

The physical properties of 1781066-22-5 are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction systems. Additionally, its stability under various pH conditions has been extensively studied, with findings indicating that it remains stable over a wide range of pH values, which is advantageous for its use in diverse industrial applications.

From an environmental standpoint, the biodegradability of 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid has been a topic of recent research interest. Studies have shown that under aerobic conditions, this compound can be effectively degraded by microorganisms within a relatively short timeframe. This makes it an eco-friendly alternative to other chemicals that persist longer in the environment.

In conclusion, 1781066-22-5, or 2-hydroxy-2-methyl-3-(4-methylphenyl)propanoic acid, is a multifaceted compound with applications spanning skincare, pharmaceuticals, and organic synthesis. Its unique structure and favorable properties continue to drive research into its potential uses and optimizations. As advancements in synthetic methods and material science unfold, this compound is poised to play an even more significant role in various industries.